Cas no 1093307-38-0 (Tert-butyl 3-amino-5-bromo-1H-indazole-1-carboxylate)

• Product Name: Tert-butyl 3-amino-5-bromo-1H-indazole-1-carboxylate
• CAS No: 1093307-38-0
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 2137314
• PubChem ID: 58287777
• Update Time: 2024-11-06

Tert-butyl 3-amino-5-bromo-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5-bromo-1H-indazole-1-carboxylate
• CFFJDRPLGNKXCR-UHFFFAOYSA-N
• DA-47929
• 1093307-38-0
• SCHEMBL1943689
• tert-butyl 3-amino-5-bromoindazole-1-carboxylate
• G37913
• EN300-12464401
• Tert-butyl 3-amino-5-bromo-1H-indazole-1-carboxylate

• Inchi： 1S/C12H14BrN3O2/c1-12(2,3)18-11(17)16-9-5-4-7(13)6-8(9)10(14)15-16/h4-6H,1-3H3,(H2,14,15)
• InChI Key： CFFJDRPLGNKXCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N)=NN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.02694g/mol
• Monoisotopic Mass: 311.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 3.2